Cas no 31164-28-0 (1H-Indazole, 3,5-dinitro-)

• Product name: 1H-Indazole, 3,5-dinitro-
• CAS No: 31164-28-0
• MF: C₇H₄N₄O₄
• MW: 208.13106
• CID: 1445479
• PubChem ID: 135438114

1H-Indazole, 3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,5-dinitro-
• 3,5-Dinitro-1H-indazole
• 3,5-dinitro-1(2)H-indazole
• 3,5-Dinitroindazol
• 3,5-dinitroindazole
• WETUVJKNAJERIU-UHFFFAOYSA-
• InChI=1/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
• 31164-28-0

• Inchi： InChI=1S/C7H4N4O4/c12-10(13)4-1-2-6-5(3-4)7(9-8-6)11(14)15/h1-3H,(H,8,9)
• InChI Key： WETUVJKNAJERIU-UHFFFAOYSA-N
• SMILES： C1=CC2=NNC(=C2C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.02300
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 120.32000
• LogP: 2.42570